Cas no 1116-54-7 (Nitrosobis(2-hydroxyethyl)amine)

• Product Name: Nitrosobis(2-hydroxyethyl)amine
• CAS No: 1116-54-7
• MF: C₄H₁₀N₂O₃
• MW: 134.133800983429
• CID: 152572
• PubChem ID: 87573773
• Update Time: 2025-06-13

Nitrosobis(2-hydroxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-(nitrosoimino)bis-
• Diethanolnitrosamine
• N,N-bis(2-hydroxyethyl)nitrous amide
• Nitrosobis(2-hydroxyethyl)amine
• N-Nitrosodiethanolamine
• N-Nitrosodiethanolamine Solution
• Diethanolnitrosoamine
• Ethanol,2,2'-nitrosiminodi
• N,N-Diethanolnitrosamine
• Ndela
• Nitrosodiethanolamine
• Nitrosoimino diethanol
• N-Nitrosoaminodiethanol
• 2,2'-(Nitrosoimino)bisethanol
• Diaethanolnitrosamin
• RCRA waste number U173
• Ethanol, N-nitrosoiminodi-
• Ethanol, 2,2'-(nitrosoimino)bis-
• N-Nitrosodiaethanolamin
• Ethanol, 2,2'-nitrosiminodi-
• 2,2'-Iminodi-N-nitrosoethanol
• N-Nitrosobis(2-hydroxyethyl)amine
• Diaethanolnitrosamin [Ge
• Bis(beta-hydroxyaethyl)nitrosamin [German]
• CAS-1116-54-7
• DI-(2-HYDROXYETHYL)NITROSAMINE
• N-Nitrosodiethanolamine, analytical standard
• BRN 1762620
• DTXSID7021027
• N,N-bis(2-hydroxyethyl)nitrous amid
• 1116-54-7
• Diethylamine, 2,2'-dihydroxy-N-nitroso-
• HSDB 4180
• EINECS 214-237-4
• SCHEMBL1288208
• NCGC00257837-01
• RCRA waste no. U173
• DTXCID501027
• CHEBI:82357
• 30YI1289VY
• Bis(beta-hydroxyethyl)nitrosamine
• UNII-30YI1289VY
• 3-04-00-00721 (Beilstein Handbook Reference)
• N-NITROSODOETHANOLAMINE
• NCI-C55583
• Di-(2-hydroxyethyl)-nitrosamine
• Bis(.beta.-hydroxyethyl)nitrosamine
• Tox21_200283
• N-NITROSODIETHANOLAMINE [HSDB]
• C19278
• n-Nitroso-bis(2-hydroxymethyl)-amine
• N-NITROSODIETHANOLAMINE [IARC]
• Q26840926
• FT-0672944
• NITROSODIETHANOLAMINE, N-
• Diaethanolnitrosamin [German]
• 2,2'-(Nitrosoimino)diethanol (N-Nitrosodiethanolamine)
• CHEMBL1334
• N-Nitrosodiaethanolamin [German]
• N-NITROSODIETHANOLAMINE [MI]
• YFCDLVPYFMHRQZ-UHFFFAOYSA-N
• n-nitroso-diethanolamine
• AKOS006228419
• N0438
• Bi(2-hydroxyethyl)nitrosoamine
• 2,2'-nitrosiminodiethanol
• NCGC00091047-01
• NS00002911
• Bis(beta-hydroxyaethyl)nitrosamin
• NCGC00091047-02
• 2,2'-(nitrosoimino)diethanol
• T71599
• TROLAMINE IMPURITY C [EP IMPURITY]
• N-Nitroso-diethanolamine 100 microg/mL in Methanol
• W-109638
• Bis(.beta.-hydroxyaethyl)nitrosamin
• CCRIS 463
• 2-[(2-hydroxyethyl)(nitroso)amino]ethan-1-ol
• EN300-7466693

• MDL： MFCD00015522
• Inchi： 1S/C4H10N2O3/c7-3-1-6(5-9)2-4-8/h7-8H,1-4H2
• InChI Key： YFCDLVPYFMHRQZ-UHFFFAOYSA-N
• SMILES： OCCN(CCO)N=O

Computed Properties

• Exact Mass: 134.06900
• Monoisotopic Mass: 134.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 72.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 73.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to yellow oily liquid
• Density: 1,26 g/cm3
• Boiling Point: 114°C/1.4mmHg(lit.)
• Flash Point: 11℃
• Refractive Index: nD20 1.4849
• PSA: 73.13000
• LogP: -1.04560
• Merck: 6634
• Solubility: Miscible in water, soluble in polar solvents, insoluble in nonpolar organic solvents

Nitrosobis(2-hydroxyethyl)amine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H351
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：1
• Hazard Category Code： 45-11
• Safety Instruction： S53; S45
• RTECS：KL9550000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Nitrosobis(2-hydroxyethyl)amine

Introduction to Nitrosobis(2-hydroxyethyl)amine (CAS No. 1116-54-7)

Nitrosobis(2-hydroxyethyl)amine, a compound with the chemical formula C₄H₁₁NO₃ and CAS number 1116-54-7, is a significant molecule in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both nitroso and hydroxyl functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

The compound's structure consists of two hydroxyethyl groups attached to a nitroso group, which imparts distinct reactivity and solubility characteristics. These features make Nitrosobis(2-hydroxyethyl)amine a valuable building block for synthesizing more complex molecules. In recent years, researchers have been exploring its utility in drug development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

One of the most intriguing aspects of Nitrosobis(2-hydroxyethyl)amine is its role as a precursor in the synthesis of nitric oxide (NO) donors. NO is a crucial signaling molecule in biological systems, involved in processes such as vasodilation, neurotransmission, and immune response. The ability to generate NO in a controlled manner has significant implications for the treatment of cardiovascular diseases, pulmonary disorders, and other conditions where NO dysregulation is a factor.

Recent studies have highlighted the compound's potential in developing new classes of pharmaceuticals. For instance, researchers have investigated its use in creating prodrugs that release NO upon metabolic activation. These prodrugs offer a way to deliver therapeutic levels of NO to specific tissues while minimizing systemic side effects. The versatility of Nitrosobis(2-hydroxyethyl)amine as a synthetic intermediate has also led to its application in the production of novel agrochemicals, where it serves as a precursor for compounds that enhance plant growth and resistance to pathogens.

The chemical properties of Nitrosobis(2-hydroxyethyl)amine make it an attractive candidate for use in polymer chemistry as well. Its ability to undergo various reactions, including condensation and oxidation, allows for the creation of polymers with tailored properties. These polymers can find applications in coatings, adhesives, and specialty materials where specific mechanical and thermal properties are required.

In addition to its synthetic utility, Nitrosobis(2-hydroxyethyl)amine has been studied for its potential role in environmental chemistry. Researchers have explored its behavior in aquatic systems, particularly its degradation pathways and impact on water quality. Understanding these processes is crucial for developing strategies to mitigate the environmental footprint of chemical products derived from this compound.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of Nitrosobis(2-hydroxyethyl)amine for drug discovery. Its ability to act as a nitric oxide donor has opened up new avenues for treating conditions such as hypertension, erectile dysfunction, and pulmonary hypertension. Furthermore, its role as a synthetic intermediate has enabled the development of novel antibiotics and antiviral agents.

The development of new synthetic methodologies for Nitrosobis(2-hydroxyethyl)amine continues to be an active area of research. Advances in catalytic processes have allowed for more efficient and environmentally friendly routes to synthesizing this compound. These advancements not only improve the scalability of production but also reduce waste generation, aligning with the growing emphasis on sustainable chemistry.

The safety profile of Nitrosobis(2-hydroxyethyl)amine is another critical consideration in its application across various industries. While generally considered stable under normal conditions, proper handling procedures must be followed to ensure worker safety and prevent unintended reactions. Regulatory agencies have established guidelines for its use in industrial settings, emphasizing the importance of storage, handling, and disposal protocols.

In conclusion, Nitrosobis(2-hydroxyethyl)amine (CAS No. 1116-54-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical synthesis, environmental chemistry, and polymer science. As research continues to uncover new applications for this compound, its importance is likely to grow further.